Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C10H10N2O3/c1-14-8-4-3-5-12-9(8)7(6-11-12)10(13)15-2/h3-6H,1-2H3
• InChI Key: SIOZVZQQDOXJJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CN2C1=C(C=N2)C(=O)OC
• Molecular Formula: C10H10N2O3
• DSSTOX Substance ID: DTXSID301212249
• Molecular Weight: 206.20 g/mol
• CAS No.: 1060724-61-9

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, N-Boc-4-aminopyrazole-5-carbaldehydes react with methyl 3,3-dimethoxypropanoate or β-keto esters in acetic acid under reflux to form methyl (ethyl) pyrazolo [4,3- b ]pyridine-6-carboxylates. These were then converted to the corresponding tert-butyl carboxylates via intermediate carboxylic acids. Their subsequent hydrogenation on a 10% Pd/C catalyst at 100°C and 25 atm afforded tert-butyl 4,5,6,7-tetrahydropyrazolo [4,3- b ]pyridine-6-carboxylates.

Molecular Structure Analysis

The molecular structure of a compound can be inferred from its IUPAC name and InChI code. The InChI code for “Methyl 4-methoxypyrazolo[1,5-a]pyridine-3-carboxylate” is 1S/C10H10N2O2/c1-7-4-3-5-12-9(7)8(6-11-12)10(13)14-2/h3-6H,1-2H3. This indicates the presence of carbon ©, hydrogen (H), nitrogen (N), and oxygen (O) atoms in the compound.

Scientific Research Applications

Synthesis and Structural Analysis

• Heterocyclic Compound Synthesis : Studies have demonstrated the synthesis and tautomerism of closely related compounds, providing insights into the reactivity and structural properties of pyrazolo[1,5-a]pyridine derivatives. For instance, the reaction of ethyl 2-pyridylacetate with hydroxylamine-O-sulfonic acid led to the synthesis of 2-hydroxypyrazolo[1,5-a]pyridine, which showed interesting reactivity towards nitrosation, nitration, and bromination at the C-3 position. This foundational work underlines the chemical flexibility and potential for further derivatization of these compounds (Ochi, Miyasaka, Kanada, & Arakawa, 1976).
• Novel Analogues and Inhibitors : Research on pyrazolo[3,4-b]pyridines has led to the identification of new compounds with high affinity and selectivity toward the A1 adenosine receptor, suggesting potential applications in therapeutic agent development. The synthesis of 4-aminopyrazolo[3,4-b]pyridines 5-carboxylic acid esters and their evaluation for binding affinity at various adenosine receptors highlighted the significant improvement in selectivity and potency over previously reported pyrazolo-pyridines (Manetti et al., 2005).

Potential Applications in Drug Discovery

• CRF1 Antagonists : The synthesis of 1-methyl-3-phenylpyrazolo[4,3-b]pyridines through cyclization reactions of 1-methyl-4-amino-3-phenylpyrazoles with ethyl acetoacetate resulted in corticotropin-releasing factor type-1 (CRF1) antagonists with subnanomolar binding affinity. These findings suggest potential applications in developing treatments for stress-related disorders (Huang et al., 2003).

Fluorescent Probes and Functional Materials

• Functional Fluorophores : The regioselective synthesis of 3-formylpyrazolo[1,5-a]pyrimidines has been achieved through a microwave-assisted process, serving as strategic intermediates for the preparation of novel functional fluorophores. These compounds exhibited significant fluorescence intensity and quantum yields, indicating their potential use as fluorescent probes for biological and environmental applications (Castillo, Tigreros, & Portilla, 2018).